
AM3102: Addressing a Case of Mistaken Identity
in Experimental Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AM3102

Cat. No.: B1664824 Get Quote

It appears there has been a significant misunderstanding regarding the nature of AM3102. All

available information indicates that AM3102 is not a chemical compound, drug, or biological

agent used in life sciences research, but rather a miniature, digitally tunable bandpass filter

integrated circuit (IC).[1][2] This electronic component is designed for radio frequency (RF)

applications, such as in receivers and transceivers.[1][2]

Therefore, creating a technical support center with troubleshooting guides, FAQs, and

experimental protocols for biological assays related to AM3102 is not feasible. The requested

content, including signaling pathway diagrams and detailed methodologies for experiments like

Western blots or cell-based assays, is inapplicable to this product.

To clarify, AM3102 is a component used to filter electronic signals within a specific frequency

range. Its primary function is to allow a certain band of frequencies to pass through while

blocking others. The key features and applications of AM3102 are technical in nature and

relate to electronics and telecommunications, not pharmacology or molecular biology.

Key Characteristics of AM3102:
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Feature Description

Product Type Miniature Filter Integrated Circuit (IC)[1]

Function Digitally Tunable Bandpass Filter[2]

Frequency Range
330 MHz to 1.2 GHz or 450 MHz to 1.5 GHz[1]

[2]

Control
Independent 4-bit digital control of low-pass and

high-pass corners[1]

Applications
Flexible filtering solutions for receivers or

transceivers[1]

Package 4mm x 6mm QFN[2]

Clarification on Experimental Context:
The request for information on "experimental controls," "best practices," "signaling pathways,"

and "troubleshooting guides" in the context of life sciences research is not applicable to

AM3102. The typical experiments and protocols associated with drug development and

biological research are entirely different from the testing and implementation of an RF filter.

We recommend that researchers, scientists, and drug development professionals verify the

identity of the compounds or agents they are investigating. Should you have a different

designation for the substance of interest, please provide the correct identifier, and we will be

happy to generate the relevant technical support documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mrcy.com [mrcy.com]

2. AM3102 Tunable MMIC Filter | Mercury Systems [mrcy.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.mrcy.com/application/files/6617/0984/0447/Datasheet-AM3102-bandpass-mmic-tunable-filter.pdf
https://www.mrcy.com/products/signal/mmic-components/mmic-filters/am3102-digitally-tunable-bandpass
https://www.mrcy.com/application/files/6617/0984/0447/Datasheet-AM3102-bandpass-mmic-tunable-filter.pdf
https://www.mrcy.com/products/signal/mmic-components/mmic-filters/am3102-digitally-tunable-bandpass
https://www.mrcy.com/application/files/6617/0984/0447/Datasheet-AM3102-bandpass-mmic-tunable-filter.pdf
https://www.mrcy.com/application/files/6617/0984/0447/Datasheet-AM3102-bandpass-mmic-tunable-filter.pdf
https://www.mrcy.com/products/signal/mmic-components/mmic-filters/am3102-digitally-tunable-bandpass
https://www.benchchem.com/product/b1664824?utm_src=pdf-body
https://www.benchchem.com/product/b1664824?utm_src=pdf-custom-synthesis
https://www.mrcy.com/application/files/6617/0984/0447/Datasheet-AM3102-bandpass-mmic-tunable-filter.pdf
https://www.mrcy.com/products/signal/mmic-components/mmic-filters/am3102-digitally-tunable-bandpass
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [AM3102: Addressing a Case of Mistaken Identity in
Experimental Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664824#am3102-experimental-controls-and-best-
practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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